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Compound of Interest

Compound Name: (-)-2-Chlorooctane

Cat. No.: B12771515 Get Quote

An In-depth Technical Guide to the Safe Handling of (-)-2-Chlorooctane

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (-)-2-Chlorooctane, a

chemical intermediate used in various synthetic processes. Adherence to these guidelines is

crucial to ensure the safety of laboratory personnel and to minimize environmental impact.

Chemical and Physical Properties
(-)-2-Chlorooctane is a colorless liquid.[1] It is a halogenated hydrocarbon, and its physical

and chemical properties are summarized below. Proper understanding of these properties is

essential for safe handling and storage.
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Property Value Source

Molecular Formula C₈H₁₇Cl [1][2][3][4][5]

Molecular Weight 148.67 g/mol [1][2][3][5]

Appearance Colorless, oily liquid [1]

Odor Mild, unpleasant [1]

Boiling Point 183 °C (361 °F)

Melting Point -61 °C (-78 °F)

Density 0.875 g/cm³ at 25 °C (77 °F)

Vapor Pressure 1.37 mmHg [2][6]

Solubility

Insoluble in water; soluble in

non-polar solvents like hexane

and toluene.

[1]

Flash Point 68 °C (154.4 °F)

Autoignition Temperature 230 °C (446 °F)

Hazard Identification and Classification
(-)-2-Chlorooctane is classified as a hazardous substance. The primary hazards are

summarized in the table below.
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Hazard Class GHS Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid

Aspiration Hazard Category 1
H304: May be fatal if

swallowed and enters airways

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction

Hazardous to the Aquatic

Environment, Acute Hazard
Category 1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Chronic Hazard
Category 1

H410: Very toxic to aquatic life

with long lasting effects

Source:[2][7]

Primary Routes of Exposure: Inhalation, skin contact, eye contact, and ingestion.

Health Effects:

Inhalation: May cause respiratory irritation. High vapor concentrations can lead to symptoms

like headache, dizziness, tiredness, nausea, and vomiting.[8]

Skin Contact: May cause skin irritation and an allergic skin reaction.[2][7]

Eye Contact: Causes serious eye irritation.[9]

Ingestion: May be fatal if swallowed and enters airways due to aspiration hazard.

Chronic Exposure: May cause damage to organs through prolonged or repeated exposure.

[9]

Experimental Protocols for Safe Handling
The following protocols are designed to minimize risk when handling (-)-2-Chlorooctane in a

laboratory setting.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial.[10]

Protection Type Recommended Equipment Specifications

Eye and Face Protection
Safety goggles and a face

shield

Chemical splash-proof goggles

are mandatory. A face shield

provides an additional layer of

protection.[10]

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any signs of degradation or

puncture before use.[10][11]

Skin and Body Protection
Flame retardant antistatic

protective clothing, lab coat

Ensure clothing provides full

coverage.

Respiratory Protection
Respirator with appropriate

cartridges

Use when vapors or aerosols

are generated, or when

working outside of a fume

hood.[10]

Engineering Controls
Work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[10]

Use explosion-proof electrical, ventilating, and lighting equipment.[9][12]

Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.[8]

Do not breathe vapors or mists.[8]
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Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[12]

Ground and bond containers and receiving equipment to prevent static discharge.[9]

Use only non-sparking tools.[9][12]

When preparing solutions, add (-)-2-Chlorooctane to the solvent slowly to avoid

splashing.[10]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][12]

Keep away from heat and sources of ignition.

Store locked up.

Incompatible materials include strong oxidizing agents, strong bases, and some metals

like copper.[12]

Spill Management
Small Spills:

Evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.[12]

Wear appropriate PPE.

Absorb the spill with inert absorbent material (e.g., sand, silica gel, universal binder).[8]

Collect the absorbed material into a suitable, closed container for disposal.[8][12]

Large Spills:

Evacuate the area immediately.

Contact emergency services.
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Prevent the spill from entering drains or waterways.[8]

First-Aid Measures
Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[8][12]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water

for at least 15 minutes. Seek medical attention if irritation persists.[8][12]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Remove contact lenses if present and easy to do. Seek medical attention.[8][12]

Ingestion: Do NOT induce vomiting due to the risk of aspiration.[8] Call a physician or poison

control center immediately.

Waste Disposal
Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.

Do not allow the product to enter drains.

Safe Handling Workflow
The following diagram illustrates the logical workflow for safely handling (-)-2-Chlorooctane in

a research setting.
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Caption: Workflow for the safe handling of (-)-2-Chlorooctane.
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Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

formal safety review and training process. Always consult the most recent Safety Data Sheet

(SDS) from your supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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